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Compound of Interest

Compound Name: 2-(Azepan-1-yl)ethanamine

Cat. No.: B1265423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
(Azepan-1-yl)ethanamine (CAS No. 51388-00-2), a valuable building block in pharmaceutical

and chemical research. This document outlines key suppliers, available purities, and relevant

chemical data. Furthermore, it details a common synthetic protocol for this compound, offering

a practical resource for laboratory applications.

Chemical Properties and Identifiers
2-(Azepan-1-yl)ethanamine is a primary amine featuring an azepane ring. Its chemical

structure and properties make it a versatile intermediate in the synthesis of more complex

molecules.
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Property Value Source

CAS Number 51388-00-2 [1][2][3][4]

Molecular Formula C8H18N2 [2][4]

Molecular Weight 142.24 g/mol [1]

Physical Form Liquid [1]

Boiling Point 46-52 °C at 1 mmHg

Flash Point 76.3 °C

SMILES NCCN1CCCCCC1 [2][4]

InChI Key
QHRBDFUMZORTQD-

UHFFFAOYSA-N
[1]

Commercial Availability
A variety of chemical suppliers offer 2-(Azepan-1-yl)ethanamine, typically with purities of 95%

or greater. While pricing is often available upon request, the following table summarizes the key

suppliers and available product information.
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Supplier Purity
Available
Quantities

Catalog
Number

Notes

Sigma-Aldrich 95% Varies ENA161209815

Pricing and

availability may

require login.[1]

Enamine 95% Inquire EN300-35914
Country of

Origin: UA.[1]

BLD Pharm Inquire Inquire 51388-00-2

Offers from

various global

stock locations.

[2]

ChemScene ≥97% Inquire CS-0315460

A related

compound is

available.[5]

Ambeed Inquire Inquire 51388-00-2

Provides access

to NMR, HPLC,

and other

analytical data.

[6]

Advanced

ChemBlocks
98.00% Inquire Inquire

Offers novel

building blocks.

[7]

Matrix Fine

Chemicals
Inquire

Small and large

quantities
MM700162/0840

Supplies small

and large

quantities.[4]

BIOGEN

Científica
Inquire 500 mg 51388-00-2

Ships at ambient

temperature.[3]

Experimental Protocol: Synthesis of 2-(Azepan-1-
yl)ethanamine
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The following is a representative procedure for the synthesis of 2-(Azepan-1-yl)ethanamine,

which typically involves the reductive amination of azepane with aminoacetaldehyde dimethyl

acetal followed by hydrolysis.

Materials:

Azepane

Aminoacetaldehyde dimethyl acetal

Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Anhydrous sodium sulfate (Na2SO4)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a solution of azepane (1 equivalent) in dichloromethane (DCM) in a

round-bottom flask, add aminoacetaldehyde dimethyl acetal (1.2 equivalents).

Reductive Amination: Cool the mixture to 0 °C and add sodium triacetoxyborohydride (STAB)

(1.5 equivalents) portion-wise. Allow the reaction to warm to room temperature and stir for

12-18 hours.
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Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium

bicarbonate. Extract the aqueous layer with DCM (3x).

Hydrolysis: Combine the organic layers and treat with aqueous hydrochloric acid (e.g., 2M

HCl). Stir vigorously for 2-4 hours to hydrolyze the acetal.

Isolation: Basify the aqueous layer with a sodium hydroxide solution until pH > 12. Extract

the product with DCM (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator to yield 2-(Azepan-1-
yl)ethanamine.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-(Azepan-1-yl)ethanamine.

Reactants
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Hydrolysis
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Click to download full resolution via product page

Caption: Synthesis workflow for 2-(Azepan-1-yl)ethanamine.

Logical Sourcing Workflow
For researchers requiring this compound, the following diagram outlines a logical workflow for

sourcing.
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Caption: Logical workflow for sourcing 2-(Azepan-1-yl)ethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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